Cas no 120351-94-2 (3-(2-Aminoethoxy)benzonitrile)

• Product Name: 3-(2-Aminoethoxy)benzonitrile
• CAS No: 120351-94-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD16495888
• CID: 1056300
• PubChem ID: 10909877
• Update Time: 2025-11-02

3-(2-Aminoethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethoxy)benzonitrile
• 3-(2-amino-ethoxy)-benzonitrile
• 3-(2-Aminoethoxy)
• Benzonitrile, 3-(2-aminoethoxy)-
• XRXLMRKNZYUOND-UHFFFAOYSA-N
• TRA0077413
• SY008280
• AB1001061
• Z8224
• SCHEMBL3523783
• VEA35194
• AKOS011377397
• AS-31928
• EN300-1839905
• 120351-94-2
• MFCD16495888
• DB-061730
• CS-0149218
• SB76225
• DTXSID30447984
• A892237

• MDL： MFCD16495888
• Inchi： 1S/C9H10N2O/c10-4-5-12-9-3-1-2-8(6-9)7-11/h1-3,6H,4-5,10H2
• InChI Key： XRXLMRKNZYUOND-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCN

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 0.7

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 303.009°C at 760 mmHg
• Flash Point: 137.055℃
• Refractive Index: 1.556
• Solubility: Slightly soluble (5.5 g/l) (25 º C),
• PSA: 59.04000
• LogP: 1.59608

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-(2-Aminoethoxy)benzonitrile

Recent Advances in the Study of 3-(2-Aminoethoxy)benzonitrile (CAS: 120351-94-2)

3-(2-Aminoethoxy)benzonitrile (CAS: 120351-94-2) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

One of the key areas of research involving 3-(2-Aminoethoxy)benzonitrile is its role in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a building block for the development of selective inhibitors targeting the epidermal growth factor receptor (EGFR) family of kinases. The study reported that derivatives of 3-(2-Aminoethoxy)benzonitrile exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, leading to improved pharmacokinetic properties and reduced off-target effects.

In addition to its applications in oncology, 3-(2-Aminoethoxy)benzonitrile has also been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv described its incorporation into novel serotonin receptor modulators, which showed promising results in preclinical models of depression and anxiety. The study highlighted the compound's ability to serve as a flexible linker, enabling the fine-tuning of receptor binding affinity and selectivity. These findings suggest that 3-(2-Aminoethoxy)benzonitrile could play a critical role in the development of next-generation neuropsychiatric therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(2-Aminoethoxy)benzonitrile have been reported in the Organic Process Research & Development journal. Researchers developed a cost-effective and environmentally friendly route for its synthesis, utilizing catalytic amination and microwave-assisted reactions. This method not only improved the yield and purity of the compound but also reduced the generation of hazardous byproducts, aligning with the principles of green chemistry. Such innovations are expected to facilitate broader access to this valuable intermediate for both academic and industrial research.

Looking ahead, the versatility of 3-(2-Aminoethoxy)benzonitrile continues to inspire new research directions. Ongoing studies are exploring its potential in targeted drug delivery systems, where its chemical properties could enable the development of prodrugs with enhanced tissue specificity. Furthermore, computational modeling efforts are being employed to predict novel derivatives with optimized bioactivity profiles. As the field progresses, 3-(2-Aminoethoxy)benzonitrile is poised to remain a key player in the design and synthesis of innovative therapeutic agents.

In conclusion, the latest research on 3-(2-Aminoethoxy)benzonitrile (CAS: 120351-94-2) underscores its multifaceted role in medicinal chemistry. Its applications span from oncology to CNS disorders, driven by its synthetic adaptability and biological relevance. With continued advancements in synthetic methodologies and a deeper understanding of its mechanistic underpinnings, this compound holds significant promise for future drug discovery efforts. Researchers and industry professionals are encouraged to monitor developments in this area, as they may yield transformative therapeutic solutions.